Cas no 1178799-62-6 (Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate)

• Product Name: Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate
• CAS No: 1178799-62-6
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 3041552
• Update Time: 2025-06-08

Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{[2-amino-4-(trifluoromethyl)phenyl]amino}acetate
• Glycine, N-[2-amino-4-(trifluoromethyl)phenyl]-, ethyl ester
• Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-10(17)6-16-9-4-3-7(5-8(9)15)11(12,13)14/h3-5,16H,2,6,15H2,1H3
• InChI Key： LVYRDRRAKRDALN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=CC=C(C(F)(F)F)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate

Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate (CAS No. 1178799-62-6): A Comprehensive Overview

Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate, identified by its CAS number 1178799-62-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group and multiple amino functionalities makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate consists of an acetate ester linked to a phenyl ring substituted with amino groups. The trifluoromethyl group, a well-known pharmacophore, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization. This feature is particularly valuable in the design of drugs that require prolonged half-life and improved bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate has emerged as a key intermediate in this endeavor. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of potential treatments for various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to disrupt abnormal cell growth and proliferation. The structural features of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate make it an excellent scaffold for developing such inhibitors.

The trifluoromethyl group is particularly important in this context, as it can enhance the binding affinity between the inhibitor and its target kinase. This is due to the electron-withdrawing nature of the trifluoromethyl group, which can stabilize positive charges and improve interactions within the binding pocket of the enzyme. Additionally, the presence of multiple amino groups provides opportunities for further functionalization, allowing researchers to fine-tune the properties of the final drug candidates.

Recent studies have also explored the use of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate in the development of anti-inflammatory agents. Inflammation is a complex biological process that contributes to various chronic diseases, including arthritis and cardiovascular disorders. By targeting specific inflammatory pathways, researchers aim to develop treatments that can alleviate symptoms and prevent long-term damage.

The amino groups in Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate can be exploited to create molecules that interact with inflammatory mediators such as cytokines and chemokines. These interactions can either block the release of pro-inflammatory substances or enhance the degradation of existing ones. The ability to modulate inflammatory responses makes this compound a promising candidate for therapeutic applications.

The synthesis of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate involves several key steps that highlight its complexity and versatility. The process typically begins with the reaction of appropriate precursors under controlled conditions to introduce the necessary functional groups. The subsequent steps involve purification and characterization techniques to ensure high yield and purity.

The use of advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography plays a crucial role in verifying the structural integrity of Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate. These techniques provide detailed information about the molecular structure, which is essential for understanding its reactivity and potential applications.

In conclusion, Ethyl 2-{2-amino-4-(trifluoromethyl)phenylamino}acetate (CAS No. 1178799-62-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a trifluoromethyl group and multiple amino functionalities, make it an invaluable intermediate for synthesizing bioactive molecules. The compound's role in developing kinase inhibitors and anti-inflammatory agents underscores its importance in addressing various diseases.